n-Dipropylamine

• CAS No.: 142-84-7
• Product Name: n-Dipropylamine
• Molecular Formula: C6H15N
• Molecular Weight: 101.19 g/mol
• IUPAC Name: N-propylpropan-1-amine
• Standard InChI: InChI=1S/C6H15N/c1-3-5-7-6-4-2/h7H,3-6H2,1-2H3
• Standard InChIKey: WEHWNAOGRSTTBQ-UHFFFAOYSA-N
• SMILES: CCCNCCC
• Canonical SMILES: CCCNCCC
• Boiling Point: 228.9 °F at 760 mm Hg (NTP, 1992); 109.3 °C
• Colorform: Colorless liquid; Water-white liquid
• Density: 0.738 at 68 °F (USCG, 1999); 0.738 at 20 °C/4 °C
• Flash Point: 63 °F (NTP, 1992); 63 °F (17 °C) (open cup); 7 °C (closed cup)
• Melting Point: -39.3 °F (NTP, 1992); -63.0 °C; -63 °C
• Physical Description: Dipropylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point 30°F. Less dense than water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.; Liquid
• Description: Dipropylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point 30°F. Less dense than water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.
• Solubility: Soluble (>=10 mg/ml) (NTP, 1992); 0.58 M; Miscible in ether, very soluble in acetone, soluble in ethanol; In water, 3.51X10+4 mg/L at 25 °C
• Synonyms: Di-n-propylamine; Dipropanamine; N,N-Dipropylamine; N-Propyl-1-propanamine
• Vapor Density: 3.5 (NTP, 1992) (Relative to Air); 3.49 (air= 1)
• Vapor Pressure: 20.08 mmHg; 20.1 mm Hg at 25 °C
• PubChem Compound: 8902
• Last Modified: Nov 11 2021